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Compound of Interest

Compound Name: Trimethoprim-d9

Cat. No.: B562225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Trimethoprim-d9, a

deuterated analog of the antibiotic Trimethoprim. This document is intended for researchers,

scientists, and professionals in drug development who utilize Trimethoprim-d9 as an internal

standard in pharmacokinetic studies, metabolic research, and other analytical applications.

Introduction to Trimethoprim and its Deuterated
Analog
Trimethoprim is a synthetic bacteriostatic antibiotic that functions as a dihydrofolate reductase

(DHFR) inhibitor.[1][2] It exhibits broad-spectrum activity against a wide array of Gram-positive

and Gram-negative aerobic bacteria.[1][2] The therapeutic action of Trimethoprim lies in its

ability to disrupt the folic acid synthesis pathway in bacteria, which is essential for the

production of nucleotides and certain amino acids, thereby inhibiting bacterial growth and

replication.[1][3][4]

Trimethoprim-d9 is a stable isotope-labeled version of Trimethoprim, where nine hydrogen

atoms have been replaced with deuterium. This isotopic labeling makes it an ideal internal

standard for quantitative analysis by mass spectrometry (MS), such as in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass

spectrometry (GC-MS).[2] Its key advantages in this role include its chemical similarity to the
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unlabeled analyte and a distinct mass difference, which allows for accurate and precise

quantification in complex biological matrices.

Commercial Suppliers and Product Specifications
A variety of commercial suppliers offer Trimethoprim-d9 for research purposes. The table

below summarizes key quantitative data from several prominent vendors to facilitate

comparison. Researchers are advised to consult the suppliers' websites and Certificates of

Analysis (CoA) for the most current and detailed specifications.

Supplier
Catalog
Number

Purity
Molecular
Formula

Molecular
Weight (
g/mol )

CAS
Number

MedchemExp

ress
HY-B0510S 99.60% C₁₄H₉D₉N₄O₃ 299.37

1189460-62-

5

United States

Biological
T8487-25

Highly

Purified (90%

D9, 10% D6)

C₁₄H₉D₉N₄O₃ Not Specified Not Specified

VIVAN Life

Sciences
VLCS-01594 Not Specified C₁₄H₉D₉N₄O₃ 299.37

1189460-62-

5

Sigma-

Aldrich

(VETRANAL

®)

32414-10MG
Analytical

Standard
C₁₄D₉H₉N₄O₃ 299.37

1189460-62-

5

Simson

Pharma
Not Specified Not Specified Not Specified Not Specified

1189460-62-

5

Cayman

Chemical

(Trimethoprim

-d3)

Not Specified

≥99%

deuterated

forms (d1-d3)

C₁₄H₁₅D₃N₄O

₃
293.3

1189923-38-

3
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Mechanism of Action: Inhibition of Folic Acid
Synthesis
Trimethoprim selectively targets and inhibits bacterial dihydrofolate reductase (DHFR), an

enzyme crucial for the bacterial folic acid metabolic pathway.[1][3][4] Unlike their mammalian

counterparts, which obtain folic acid from their diet, bacteria must synthesize it de novo. DHFR

catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[3][5] THF is an

essential cofactor in the synthesis of purines, thymidine, and certain amino acids, which are the

building blocks of DNA, RNA, and proteins.[3][5] By inhibiting DHFR, Trimethoprim leads to a

depletion of THF, thereby halting bacterial growth.[1]

The synergistic combination of Trimethoprim with sulfamethoxazole, which inhibits an earlier

step in the folic acid pathway (dihydropteroate synthase), results in a more potent bactericidal

effect.[1][5]

Below is a diagram illustrating the bacterial folic acid synthesis pathway and the inhibitory

action of Trimethoprim.
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Bacterial Folic Acid Synthesis Pathway and Trimethoprim Inhibition
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Conceptual Framework of Trimethoprim-d9 Application

Trimethoprim
(Antibiotic)

Isotopic Labeling
(Deuteration)

Trimethoprim-d9

Distinct Mass
Chemical Equivalence

Internal Standard in
Mass Spectrometry

Pharmacokinetics
Metabolic Studies

Bioanalysis

Accurate and Precise
Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b562225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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